2-Hydroxy Atorvastatin Lactone

Description

2-Hydroxy Atorvastatin Lactone is an inactive metabolite of Atorvastatin . Atorvastatin, widely prescribed to lower low-density lipoprotein cholesterol, is metabolized into several forms, including the active 2-hydroxy Atorvastatin and its corresponding inactive lactone . The lactone form arises during Atorvastatin metabolism . Although Atorvastatin is effective in reducing total cholesterol and triglyceride levels, the lactone metabolites do not contribute to this lipid-lowering effect .

The presence of the UGT1A1 rs4148323 A allele is associated with increased formation of 2-hydroxy Atorvastatin . Further research indicates that CYP3A5*3 and SLCO1B1 c.521T>C polymorphisms can influence the pharmacokinetics of Atorvastatin and 2-hydroxy Atorvastatin . Atorvastatin Lactone is also known to prevent the inhibition of P-glycoprotein . Chemically, Atorvastatin Lactone is identified as 5-(4-fluorophenyl)-1-[2-[(2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl]ethyl]-2-isopropyl-N,4-diphenyl-1H-pyrrole-3-carboxamide .

Another similar compound is Atorvastatin acid, which Atorvastatin lactone affects .

• CAS No.: 163217-74-1
• Product Name: 2-Hydroxy Atorvastatin Lactone
• Molecular Formula: C33H33FN2O5
• Molecular Weight: 556.6 g/mol
• IUPAC Name: 5-(4-fluorophenyl)-1-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-N-(2-hydroxyphenyl)-4-phenyl-2-propan-2-ylpyrrole-3-carboxamide
• Standard InChI: InChI=1S/C33H33FN2O5/c1-20(2)31-30(33(40)35-26-10-6-7-11-27(26)38)29(21-8-4-3-5-9-21)32(22-12-14-23(34)15-13-22)36(31)17-16-25-18-24(37)19-28(39)41-25/h3-15,20,24-25,37-38H,16-19H2,1-2H3,(H,35,40)/t24-,25-/m1/s1
• Standard InChIKey: MNECBMZJZFGTIK-JWQCQUIFSA-N
• SMILES: CC(C)C1=C(C(=C(N1CCC2CC(CC(=O)O2)O)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5O
• Canonical SMILES: CC(C)C1=C(C(=C(N1CCC2CC(CC(=O)O2)O)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5O
• Appearance: Off-White to Pale Yellow Solid
• Purity: > 95%
• Synonyms: 2-Hydroxy Atorvastatin Lactone(EP); Atorvastatin 2-Hydroxy Lactone; 5-(4-Fluorophenyl)-N-(2-hydroxyphenyl)-2-(1-methylethyl)-4-phenyl-1-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1H-pyrrole-3-carboxamide; O-Hydroxy Atorvastatin Lactone
• PubChem Compound: 10650434
• Last Modified: Aug 15 2023